1,1-Dichloro-1-nitroethane

• CAS No.: 594-72-9
• Product Name: 1,1-Dichloro-1-nitroethane
• Molecular Formula: C2H3Cl2NO2
• Molecular Weight: 143.95 g/mol
• IUPAC Name: 1,1-dichloro-1-nitroethane
• Standard InChI: InChI=1S/C2H3Cl2NO2/c1-2(3,4)5(6)7/h1H3
• Standard InChIKey: OQOGEOLRYAOSKO-UHFFFAOYSA-N
• SMILES: CC([N+](=O)[O-])(Cl)Cl
• Canonical SMILES: CC([N+](=O)[O-])(Cl)Cl
• Boiling Point: 255 °F at 760 mm Hg (NTP, 1992); 123.5 °C; 124 °C; 255°F
• Colorform: COLORLESS LIQUID; Colorless liquid.
• Density: 1.42 (USCG, 1999); 1.4271 AT 20 °C/20 °C; Relative density (water = 1): 1.4; 1.43
• Flash Point: 168 °F (NTP, 1992); 76 °C (168 °F) (OPEN CUP); 57.8 °C c.c.; 168°F; 136°F
• Physical Description: 1,1-dichloro-1-nitroethane appears as a colorless liquid. Strongly irritates skin and eyes. Toxic by ingestion and inhalation. Flash point 165°F. Denser than water and slightly soluble in water. Used as a solvent.; COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with an unpleasant odor.; Colorless liquid with an unpleasant odor. [fumigant]
• Description: 1,1-dichloro-1-nitroethane appears as a colorless liquid. Strongly irritates skin and eyes. Toxic by ingestion and inhalation. Flash point 165°F. Denser than water and slightly soluble in water. Used as a solvent.
• Solubility: 1 to 10 mg/mL at 66° F (NTP, 1992); 0.02 M; 0.25 ML/100 ML WATER AT 20 °C; Solubility in water at 20 °C: very poor; 0.3%
• Synonyms: 1,1-dichloro-1-nitroethane
• Vapor Density: 5 (NTP, 1992) (Relative to Air); 5.0 (AIR= 1); Relative vapor density (air = 1): 5.0
• Vapor Pressure: 16 mm Hg at 77 °F (NTP, 1992); 16.88 mmHg; 16.0 MM HG AT 25 °C; Vapor pressure, kPa at 20 °C: 2; 15 mmHg
• PubChem Compound: 11674
• Last Modified: Nov 11 2021